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Compound of Interest

Compound Name:
Ethyl 2-amino-3-(oxolan-3-

yl)propanoate

CAS No.: 1255237-45-6

Cat. No.: B595921

Get Quote

Executive Summary
Oxolane-substituted amino esters—often classified under the umbrella of Sugar Amino Acids

(SAAs) or Tetrahydrofuran (THF) Amino Acids—represent a privileged class of

peptidomimetics. Unlike flexible linear peptides, the oxolane ring imposes severe

conformational constraints, locking the backbone torsion angles (

) into specific regions of the Ramachandran plot.

This guide provides a rigorous technical analysis of these scaffolds. It moves beyond basic

structural definitions to explore the dynamic pseudorotation of the furanose ring, the critical role

of intramolecular hydrogen bonding, and the NMR-based methodologies required to validate

these conformations in solution.

Structural Fundamentals
The core scaffold consists of a saturated five-membered oxygen heterocycle

(oxolane/tetrahydrofuran) substituted with an amino group and a carboxylate (ester) moiety.
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The Scaffolding Logic
The oxolane ring acts as a dipeptide isostere. For example, a 2,5-disubstituted THF amino acid

can mimic the geometry of a Gly-Ala dipeptide but with reduced entropic penalty upon binding.

Rigidity: The ether oxygen introduces a dipole and steric bulk that restricts rotation.

Stereochemistry: The relative orientation of the amino and ester groups (cis vs. trans)

dictates the secondary structure induction (e.g.,

-turn vs.

-turn).

Intramolecular Hydrogen Bonding
In non-polar solvents (e.g., CDCl

), oxolane amino esters often exhibit strong intramolecular hydrogen bonds (IMHB).

N-H

O=C (Ester): Common in cis-configured isomers, stabilizing a "folded" conformation.

N-H

O (Ring): Less common due to geometric strain but can occur in specific puckering modes.

Technical Insight: The presence of IMHB is not just a structural curiosity; it significantly

increases membrane permeability by masking polar donors, a strategy successfully employed in

the design of nNOS inhibitors [1].

Synthetic Strategies: The Chiral Pool Approach
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While de novo synthesis is possible, the most high-fidelity route utilizes the "Chiral Pool"—

starting from naturally occurring carbohydrates (e.g., D-glucose, D-ribose). This ensures optical

purity, which is critical for biological activity.

Diagram 1: Synthetic Workflow (Sugar to SAA)
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Figure 1: General synthetic strategy converting a carbohydrate precursor into a

conformationally locked oxolane amino ester.

Conformational Analysis: The Pseudorotation Cycle
The five-membered oxolane ring is never planar. To relieve torsional strain, it undergoes

pseudorotation, a wave-like motion where the ring atoms move out of the plane without passing

through a planar transition state.

The Two Hemispheres (North vs. South)
The conformation is defined by the Phase Angle of Pseudorotation (

).

North (N-type):

to

(C3'-endo / C2'-exo). Resembles the conformation of RNA (A-form helix).

South (S-type):

to

(C2'-endo / C3'-exo). Resembles the conformation of DNA (B-form helix).

The Equilibrium
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Substituents on the ring drive the equilibrium.

Electronegative substituents (anomeric effect): Prefer axial orientations (driving N-type).

Steric bulk: Prefers equatorial orientations (driving S-type).

Diagram 2: Pseudorotation Equilibrium
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Figure 2: The dynamic equilibrium between North and South puckering modes. The preferred

state dictates the vector orientation of the amino and ester groups.

Experimental Protocol: NMR-Driven Conformational
Assignment
Objective: Determine the precise ring puckering (

) and fraction of conformers (
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) in solution using

H-NMR.

Principle: Vicinal proton-proton coupling constants (

) in 5-membered rings are mathematically correlated to the torsion angles via the generalized
Karplus equation (Altona-Haasnoot generalization).

Step-by-Step Methodology
Sample Preparation:

Dissolve 2-5 mg of the oxolane amino ester in 600

L of deuterated solvent.

Solvent Choice: Use CDCl

to observe intramolecular H-bonds (NH signals will be sharp and downfield). Use D

O or DMSO-d

to mimic physiological conditions.

Data Acquisition:

Acquire a high-resolution 1D

H-NMR spectrum (minimum 500 MHz recommended).

Perform decoupling experiments or acquire a 2D COSY/NOESY if signal overlap occurs in

the ring proton region (3.5 - 4.5 ppm).

Extraction of Coupling Constants (

):

Identify the ring protons (H1' to H5' in sugar numbering, or H2-H5 in IUPAC).

Measure the vicinal couplings:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


,

,

.

Validation: The sum of couplings (

) is often used as a quick diagnostic.

PSEUROT Calculation (Mathematical Fitting):

Input the experimental

-values into a pseudorotation analysis script (e.g., PSEUROT).

The software fits the data to the equation:

Where

is related to the phase angle

and puckering amplitude

.

Interpretation:

Parameter Observation Structural Conclusion

Small (< 2 Hz) North (C3'-endo) dominant.

Large (> 7 Hz) South (C2'-endo) dominant.

NOE Signal Strong H1'-H4'
Indicates North conformation

(pseudo-axial).

Pharmacophore Implications[1]
Why does this matter for drug development?
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Entropic Pre-organization: By locking the amino ester into a specific puckering mode (e.g.,

North), the molecule is "pre-paid" entropically. It does not lose degrees of freedom upon

binding to its receptor, potentially increasing affinity by orders of magnitude.

Protease Resistance: The non-natural ether linkage and the steric bulk of the ring prevent

standard proteases from cleaving the adjacent amide bonds, increasing the in vivo half-life of

the drug.

Diagram 3: Analytical & Development Workflow
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Figure 3: Integrated workflow for validating the structure-activity relationship (SAR) of oxolane-

based drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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